1-(2-Fluoro-4-nitro-phenyl)-pyrrolidin-2-one

• Molecular Formula: C10H9FN2O3
• Molecular Weight: 224.19 g/mol
• IUPAC Name: 1-(2-fluoro-4-nitrophenyl)pyrrolidin-2-one
• InChI: InChI=1S/C10H9FN2O3/c11-8-6-7(13(15)16)3-4-9(8)12-5-1-2-10(12)14/h3-4,6H,1-2,5H2
• InChI Key: GCAZGJIWMIYQGR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=C(C=C(C=C2)[N+](=O)[O-])F

Description

1-(2-Fluoro-4-nitro-phenyl)-pyrrolidin-2-one is a useful research compound. Its molecular formula is C10H9FN2O3 and its molecular weight is 224.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 468 mg (5.5 mmol) of 2-pyrrolidone (Fluka, Buchs, Switzerland) in 10 ml of DMF at 0° C. are added 240 mg (5.5 mmol) of 55% NaH in oil. The reaction mixture is stirred for 30 min at 0° C. and for 30 min at rt. After this time, 795 mg (5 mmol) of 3,4-difluoronitrobenzene (Aldrich, Buchs, Switzerland) are added and the reaction mixture is stirred for 1 h at rt. The reaction mixture is quenched with 1 M aqueous HCl and extracted with EtOAc (2×). The organic layers are washed with aqueous sat. NaHCO3 and with brine (3×), dried over MgSO4, filtered and evaporated. The residue is purified by flash chromatography on silica gel (hexane-EtOAc 5:1 to 1:3) to give the title compound as a solid. ES-MS: 225 (M+H)+; analytical HPLC: tret=2.99 minutes (Grad 1).